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Compound of Interest

Compound Name: Salmeterol-d3

Cat. No.: B020994 Get Quote

Essential Safety and Handling Guide for
Salmeter-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and

disposal of Salmeterol-d3. Adherence to these procedures is critical to ensure personal safety

and minimize environmental impact.

Hazard Identification and Classification
Salmeterol-d3 is an organic compound intended for laboratory research purposes.[1] While

specific hazard data for the deuterated form is limited, the parent compound, Salmeterol, is a

potent long-acting β2-adrenergic receptor agonist. Therefore, Salmeterol-d3 should be

handled with care, assuming it has similar pharmacological activity. The Safety Data Sheet

(SDS) indicates that it may be harmful if inhaled, absorbed through the skin, or swallowed, and

may cause respiratory tract, skin, and eye irritation.[1]

Hazard and Safety Ratings:
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Classification System Rating Interpretation

HMIS (Hazardous Materials

Identification System)
Health: 0, Fire: 0, Reactivity: 0

According to one SDS,

Salmeterol-d3 (xinafoate) has

a low hazard rating in all

categories.[2]

NFPA (National Fire Protection

Association)
Health: 0, Fire: 0, Reactivity: 0

Consistent with the HMIS

rating, the NFPA diamond for

Salmeterol-d3 (xinafoate)

indicates minimal hazard.[2]

WHMIS (Workplace

Hazardous Materials

Information System)

Not WHMIS controlled

The available SDS states that

Salmeterol-d3 is not a

controlled substance under

WHMIS.[1]

Engineering Controls
To minimize exposure, engineering controls are the primary line of defense. For potent

compounds, a combination of containment solutions is often necessary.

Ventilation: Use process enclosures, local exhaust ventilation (LEV), or other engineering

controls to maintain airborne levels below recommended exposure limits.[1] A certified

chemical fume hood is recommended for all manipulations of Salmeterol-d3 powder.

Containment: For weighing and transferring powder, a ventilated balance enclosure (VBE) or

a glovebox provides a higher level of containment and is recommended. For highly potent

compounds, closed-system transfers using technologies like split butterfly valves or isolators

are best practice.[3][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Salmeterol-d3. The following table

summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/27194m.pdf
https://cdn.caymanchem.com/cdn/msds/27194m.pdf
https://esschemco.com/wp-content/uploads/2020/10/Salmeterol-D3-1.pdf
https://esschemco.com/wp-content/uploads/2020/10/Salmeterol-D3-1.pdf
https://www.benchchem.com/product/b020994?utm_src=pdf-body
https://www.freundglobal.com/freund-vectors-approach-to-safely-processing-potent-compounds/
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://www.benchchem.com/product/b020994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part
Personal Protective
Equipment

Standard

Respiratory
NIOSH/MSHA-approved

respirator

Required when engineering

controls are insufficient or

when handling large quantities.

A powered air-purifying

respirator (PAPR) may be

necessary for highly potent

compounds.[1][4]

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Inspect gloves before use.

Dispose of contaminated

gloves properly.[5]

Eyes
Safety glasses with side

shields or goggles

European standard EN 166 is

a common benchmark.[5]

Body
Laboratory coat, long-sleeved

clothing

A disposable lab coat is

recommended to prevent

contamination of personal

clothing.[6]

Standard Operating Procedures
The following are step-by-step protocols for common laboratory procedures involving

Salmeterol-d3.

4.1. Weighing and Handling of Salmeterol-d3 Powder

This workflow outlines the essential steps for safely weighing and handling solid Salmeterol-
d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://esschemco.com/wp-content/uploads/2020/10/Salmeterol-D3-1.pdf
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://www.fishersci.co.uk/store/msds?partNumber=15703467&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15703467&countryCode=GB&language=en
https://www.pharmtech.com/view/effective-and-efficient-weighing-potent-compounds
https://www.benchchem.com/product/b020994?utm_src=pdf-body
https://www.benchchem.com/product/b020994?utm_src=pdf-body
https://www.benchchem.com/product/b020994?utm_src=pdf-body
https://www.benchchem.com/product/b020994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Weighing

Cleanup

Don Appropriate PPE

Prepare work area in fume hood/VBE

Gather all necessary equipment

Tare weighing vessel on analytical balance

Proceed to weighing

Carefully transfer powder to vessel

Record the final weight

Decontaminate all surfaces

Proceed to cleanup

Dispose of waste in designated container

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Workflow for Weighing Salmeterol-d3 Powder
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Experimental Protocol: Weighing Salmeterol-d3

Preparation:

Don all required PPE as outlined in the table above.

Ensure the chemical fume hood or ventilated balance enclosure is functioning correctly.

Cover the work surface with absorbent paper.

Assemble all necessary items: spatula, weighing paper or vessel, and a container for

waste.

Weighing:

Place the weighing vessel on the analytical balance and tare.

Carefully transfer the desired amount of Salmeterol-d3 powder to the vessel, avoiding the

creation of dust.

Once the target weight is achieved, securely close the primary container of Salmeterol-
d3.

Record the weight.

Cleanup:

Wipe down the spatula and any other utensils used.

Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70%

ethanol) to decontaminate.

Dispose of all contaminated materials (weighing paper, gloves, absorbent paper) in a

designated hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.
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Emergency Procedures
In the event of an emergency, follow these procedures.

5.1. Spill Response
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Spill Occurs

Evacuate immediate area
Alert others

Assess the spill
(size and nature)

Don appropriate PPE
(if not already wearing)

Cover with absorbent material

Sweep up solid material
Place in sealed container

Decontaminate the area

Dispose of waste as hazardous

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b020994?utm_src=pdf-custom-synthesis
https://esschemco.com/wp-content/uploads/2020/10/Salmeterol-D3-1.pdf
https://cdn.caymanchem.com/cdn/msds/27194m.pdf
https://www.freundglobal.com/freund-vectors-approach-to-safely-processing-potent-compounds/
https://www.freundglobal.com/freund-vectors-approach-to-safely-processing-potent-compounds/
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://www.fishersci.co.uk/store/msds?partNumber=15703467&countryCode=GB&language=en
https://www.pharmtech.com/view/effective-and-efficient-weighing-potent-compounds
https://www.benchchem.com/product/b020994#personal-protective-equipment-for-handling-salmeterol-d3
https://www.benchchem.com/product/b020994#personal-protective-equipment-for-handling-salmeterol-d3
https://www.benchchem.com/product/b020994#personal-protective-equipment-for-handling-salmeterol-d3
https://www.benchchem.com/product/b020994#personal-protective-equipment-for-handling-salmeterol-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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